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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B12402402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-
Allose-13C, a stable isotope-labeled rare sugar with significant potential in metabolic research
and drug development. This document details available suppliers, product specifications, and
experimental considerations for its use in laboratory settings.

Core Insights

D-Allose, a C-3 epimer of D-glucose, has garnered attention for its diverse physiological
functions, including anti-cancer, anti-inflammatory, and neuroprotective properties.[1] The 13C-
labeled variant, D-Allose-13C, serves as a powerful tracer in metabolic flux analysis (MFA) and
other studies to elucidate metabolic pathways and drug mechanisms of action. Stable heavy
isotopes of elements like carbon are incorporated into drug molecules primarily as tracers for
guantification during the drug development process.[1][2]

Commercial Availability of D-Allose-13C

Several specialized chemical suppliers offer D-Allose-13C in various isotopically labeled forms.
The choice of a specific labeled variant depends on the experimental goals, particularly the
metabolic pathways under investigation. Researchers should carefully consider the position of
the 13C label to maximize the information obtained from tracer experiments.
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Below is a summary of commercially available D-Allose-13C products. Please note that
availability and pricing are subject to change, and direct inquiry with the suppliers is
recommended for the most current information.
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Isotopic ] Available
. Product Catalog CAS ) Chemical .
Supplier Enrichme ) Quantitie
Name Number Number Purity
nt S
MedchemE  D-Allose- HY- )
N/A N/A N/A Inquire
Xpress 13C 128741S
D-Allose- HY-
N/A N/A N/A Inquire
13C-2 128741S2
25mgq,
D-Allose- ) 50mg,
99 atom % Min. 98%
Synthose 1,2,3,4,5,6- AA700L N/A 100mg,
13C (*H-NMR)
13C6 250mg,
500mg
Omicron
_ _ D-[1- 70849-28- )
Biochemic N/A N/A N/A Inquire
13Clallose 4
als, Inc.
D-[UL-
13C6Jallos  ALL-014 N/A N/A N/A Inquire
e
Santa Cruz
_ D-Allose-2- 2595-97-3 )
Biotechnol N/A N/A N/A Inquire
13C (unlabeled)
ogy
D-Allose-3- ]
N/A N/A N/A N/A Inquire
13C
D-Allose- 100mg,
Apollo ) )
o 1,2,3,4,5,6- N/A N/A min. 99% min. 99% 250mg,
Scientific
13C6 500mg
D-Allose-
Biosynth 1,2,3,4,5,6- MA46589 N/A N/A N/A Inquire
13C6
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Experimental Protocols: Utilizing D-Allose-13C in
Metabolic Research

While specific protocols for D-Allose-13C are not readily available in the public domain,
established methodologies for 13C-labeled glucose in metabolic flux analysis can be adapted.
The following is a generalized protocol for a steady-state 13C labeling experiment in adherent
mammalian cells.

Objective:

To trace the metabolic fate of D-Allose-13C and determine its contribution to central carbon
metabolism.

Materials:

e Cell line of interest

o Standard cell culture medium (e.g., DMEM)

e Glucose-free DMEM

e Dialyzed Fetal Bovine Serum (dFBS)

o D-Allose-13C (specific labeled variant)

e Phosphate-buffered saline (PBS)

o 6-well cell culture plates

o Extraction solvent: 80% methanol, pre-chilled to -80°C

o Cell scraper

Methodology:

o Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80%
confluency at the time of metabolite extraction. Culture under standard conditions (37°C, 5%
CO2).
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Preparation of Labeling Medium: Prepare DMEM by dissolving glucose-free DMEM powder
in Milli-Q water. Add necessary supplements and substitute the standard glucose with D-
Allose-13C at the desired final concentration. Add 10% dFBS. The concentration of D-
Allose-13C should be optimized based on the cell type and experimental goals.

Adaptation Phase: For steady-state analysis, it is recommended to adapt the cells to the
labeling medium for at least 24-48 hours, or for several cell doublings, to ensure isotopic
equilibrium is reached.[3]

Labeling: Aspirate the standard medium from the cells and wash once with PBS. Add the
pre-warmed 13C-labeling medium to the wells.

Incubation: Incubate the cells for the desired labeling period. For steady-state analysis, this
is typically 24 hours or until the labeling in key downstream metabolites has reached a
plateau.[3]

Metabolite Quenching and Extraction:

o Aspirate the labeling medium.

o Quickly wash the cells with ice-cold PBS.

o Add a sufficient volume of pre-chilled 80% methanol to each well to cover the cells.

o Incubate at -80°C for 15 minutes to precipitate proteins and quench metabolic activity.[3]

o Scrape the cells in the methanol solution and transfer the cell lysate to a microcentrifuge
tube.

o Centrifuge at maximum speed for 10-15 minutes at 4°C to pellet cell debris.

o Collect the supernatant containing the extracted metabolites.

Sample Analysis: The extracted metabolites can be analyzed by mass spectrometry (MS) or
nuclear magnetic resonance (NMR) spectroscopy to determine the incorporation and
distribution of the 13C label in various metabolites.[4][5]
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Visualizing Pathways and Workflows
D-Allose and the TLR4/PI3K/AKT Signaling Pathway

D-Allose has been shown to exert anti-inflammatory and neuroprotective effects through the
inhibition of the Toll-like receptor 4 (TLR4)/phosphatidylinositol 3-kinase (PI13K)/protein kinase B
(Akt) signaling pathway.[1][6] The following diagram illustrates this pathway.

Cell Membrane

D-Allose Inhibits Activates PI3K Activates AKT Promotes Inflammation & .
Neuronal Apoptosis

Click to download full resolution via product page

D-Allose inhibits the TLR4/PI3K/AKT signaling pathway.

Experimental Workflow for 13C Metabolic Flux Analysis

The following diagram outlines the general workflow for a 13C labeling experiment, from cell
culture to data analysis.
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A generalized workflow for 13C metabolic flux analysis.

Conclusion
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D-Allose-13C is a valuable tool for researchers in various fields, offering the potential to
unravel complex metabolic networks and elucidate the mechanisms of action of novel
therapeutic agents. While the commercial availability is somewhat specialized, a growing
number of suppliers are providing different isotopically labeled forms of this rare sugar. By
adapting established protocols for 13C-labeled glucose, researchers can effectively incorporate
D-Allose-13C into their experimental designs to gain deeper insights into cellular metabolism
and disease pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12402402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

